![molecular formula C12H20N4 B1483510 3-cyclopropyl-1-(piperidin-4-ylmethyl)-1H-pyrazol-5-amine CAS No. 2098131-48-5](/img/structure/B1483510.png)
3-cyclopropyl-1-(piperidin-4-ylmethyl)-1H-pyrazol-5-amine
Overview
Description
3-cyclopropyl-1-(piperidin-4-ylmethyl)-1H-pyrazol-5-amine is an organic compound that has been studied extensively in the field of medicinal chemistry due to its potential applications in the development of new drugs. This compound is synthesized via a variety of methods, including the use of cyclopropylmethylation, piperidin-4-ylmethylation, and pyrazol-5-amination. The compound has been studied for its potential to act as a ligand for various enzymes and receptors, as well as its ability to interact with other compounds in order to produce a variety of different effects.
Scientific Research Applications
3-cyclopropyl-1-(piperidin-4-ylmethyl)-1H-pyrazol-5-amine has been studied extensively in the field of medicinal chemistry due to its potential applications in the development of new drugs. This compound has been studied for its potential to act as a ligand for various enzymes and receptors, as well as its ability to interact with other compounds in order to produce a variety of different effects. It has been used in a variety of research applications, including the study of drug metabolism, drug delivery, and drug design. In addition, this compound has been studied for its potential to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, as well as its potential to act as an agonist of certain receptors, such as the serotonin receptor.
Mechanism of Action
Target of Action
The primary target of 3-cyclopropyl-1-(piperidin-4-ylmethyl)-1H-pyrazol-5-amine is the Toll-like receptor 4 (TLR4) pathway . TLR4 plays a crucial role in innate immunity by allowing the host to recognize pathogens invading the body .
Mode of Action
The compound interacts with the TLR4 receptor pathway, inhibiting its activity . This interaction results in a decrease in the host’s immune response to pathogens, specifically Mycoplasma pneumoniae .
Biochemical Pathways
The TLR4 pathway is the primary biochemical pathway affected by this compound . The downstream effects of this interaction include a decrease in the immune response to Mycoplasma pneumoniae, potentially reducing the severity of infections caused by this pathogen .
Result of Action
The molecular and cellular effects of the compound’s action include a decrease in the immune response to Mycoplasma pneumoniae . This could potentially result in a reduction in the severity of infections caused by this pathogen .
Advantages and Limitations for Lab Experiments
The advantages of using 3-cyclopropyl-1-(piperidin-4-ylmethyl)-1H-pyrazol-5-amine in laboratory experiments include its ability to act as a ligand for various enzymes and receptors, as well as its ability to interact with other compounds in order to produce a variety of different effects. In addition, this compound is relatively easy to synthesize and can be stored for long periods of time without degradation. However, one of the main limitations of using this compound in laboratory experiments is that its mechanism of action
properties
IUPAC Name |
5-cyclopropyl-2-(piperidin-4-ylmethyl)pyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N4/c13-12-7-11(10-1-2-10)15-16(12)8-9-3-5-14-6-4-9/h7,9-10,14H,1-6,8,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLCJIHQRNJQFCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=C2)N)CC3CCNCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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